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Compound of Interest

5-Methoxytryptamine
Compound Name:
hydrochloride

Cat. No.: B099399

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of 5-Methoxytryptamine
hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 5-Methoxytryptamine hydrochloride?

Al: 5-Methoxytryptamine hydrochloride is considered a hazardous substance.[1] The
primary hazards include:

Acute Oral Toxicity: Harmful if swallowed.[2][3] Ingestion of less than 150 grams may be fatal
or cause serious health damage.[1]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3]

Respiratory Tract Irritation: May cause respiratory irritation.[3][4]
Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following personal protective equipment (PPE) is mandatory:
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o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles
conforming to EU standard EN166 or OSHA's eye and face protection regulations in 29 CFR
1910.133.[2][4]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin
exposure.[4][5] Fire/flame resistant and impervious clothing is recommended.[2]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[2][4] Handling should be done in a well-ventilated area or under a chemical fume hood.[2][4]

Q3: What are the proper storage conditions for 5-Methoxytryptamine hydrochloride?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]
It is recommended to keep it refrigerated and stored under an inert atmosphere to maintain
product quality, as it can be air-sensitive.[4] The compound is stable for at least four years if
stored correctly.[6]

Q4: What should | do in case of accidental exposure?
A4: Immediate action is crucial in case of accidental exposure:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2][7]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[4]
[7] Remove contaminated clothing.[2] Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if present and
easy to do.[3] Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[2][7] Never give anything by
mouth to an unconscious person.[7] Call a physician or poison control center immediately.[4]

Q5: How should | handle a spill of 5-Methoxytryptamine hydrochloride?
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A5: In the event of a spill, follow these procedures:

o Personal Precautions: Wear appropriate PPE, including a respirator, chemical-resistant

gloves, and safety goggles.[1] Avoid breathing dust and contact with skin and eyes.[1]

o Containment and Cleanup: Evacuate personnel from the area.[4] Use dry cleanup

procedures and avoid generating dust.[1] Sweep up the material and shovel it into a suitable,

closed container for disposal.[4][7]

» Environmental Precautions: Prevent the spillage from entering drains or water courses.[1]

Q6: What are the known toxicological effects?

A6: The primary known toxicological effect is acute oral toxicity.[2] The LD50 for intraperitoneal

administration in mice is 176 mg/kg.[7] There is limited data available on skin

corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell

mutagenicity, and carcinogenicity.[7] Exposure to tryptamines can produce feelings of euphoria

and hallucinations.[1]

Quantitative Data

Parameter

Value

Reference

Molecular Formula

C11H14N20 - HCI

[6]

Molecular Weight

226.7 g/mol

[3](6]

Melting Point

120-123°C

[417]

Acute Toxicity (Oral)

Category 4 (Harmful if

[2](3]

swallowed)
LD50 (Intraperitoneal, Mouse) 176 mg/kg [7]
Solubility (DMF) 30 mg/mL [6]
Solubility (DMSO) 30 mg/mL [6]
Solubility (Ethanol) 10 mg/mL [6]
Solubility (PBS, pH 7.2) 10 mg/mL [6]
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Note: No occupational exposure limits have been established for this substance.[4][5]

Experimental Protocols

Protocol 1: Safe Weighing and Handling of 5-
Methoxytryptamine Hydrochloride Powder

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
o Verify that an eyewash station and safety shower are readily accessible.[4]
o Don the required PPE: safety goggles, lab coat, and nitrile gloves.

» Weighing:

o Perform all weighing operations within a ventilated balance enclosure or a chemical fume
hood to prevent inhalation of the powder.[5]

o Use a micro-spatula to carefully transfer the powder to a tared weigh boat.
o Avoid generating dust. If dust is generated, gently clean the area with a damp cloth.
 Dissolution:
o Add the solvent to the vessel containing the weighed powder slowly to avoid splashing.
o If the solvent is volatile, ensure the process is conducted within the fume hood.
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[3][7]
o Clean all equipment and the work surface with a suitable detergent or solvent.[5]

o Dispose of any contaminated materials (e.g., weigh boats, gloves) in a designated
hazardous waste container.
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Protocol 2: Emergency Spill Response

e Immediate Actions:
o Alert personnel in the immediate area of the spill.
o Evacuate the area if the spill is large or in a poorly ventilated space.
o If safe to do so, remove all sources of ignition.[2]
o Spill Containment and Cleanup:
o Wear appropriate PPE, including respiratory protection.
o Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

o Carefully sweep up the absorbed material and place it in a labeled, sealed container for
hazardous waste disposal.[7] Do not create dust.[7]

o Decontamination:
o Wipe down the spill area with a suitable solvent or detergent, followed by water.
o Place all contaminated cleaning materials into the hazardous waste container.

e Reporting:

o Report the incident to the laboratory supervisor or safety officer.

Visualizations
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Spill Cleanup Workflow
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Caption: A workflow diagram for the safe cleanup of a 5-Methoxytryptamine hydrochloride
spill.
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First Aid Response Logic
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Caption: Logical flow for first aid response to different types of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.5-Methoxytryptamine - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [Technical Support Center: 5-Methoxytryptamine
Hydrochloride Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099399#5-methoxytryptamine-hydrochloride-safety-
and-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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